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In the rapidly advancing field of organic photovoltaics (OPVs), the development of non-

fullerene acceptors (NFAs) has been a pivotal moment, pushing power conversion efficiencies

(PCEs) to new heights. Among these NFAs, ITIC (3,9-bis(2-methylene-(3-(1,1-

dicyanomethylene)-indanone))-5,5,11,11-tetrakis(4-hexylphenyl)-dithieno[2,3-d:2',3'-d']-s-

indaceno[1,2-b:5,6-b']dithiophene) has emerged as a benchmark material. This guide provides

a comprehensive comparison of ITIC's performance metrics in tandem solar cell applications

against other alternatives, supported by experimental data and detailed protocols.

Performance Comparison of Non-Fullerene
Acceptors in Tandem Solar Cells
The performance of ITIC in tandem solar cells is often compared with other leading NFAs, most

notably Y6 (2,2'-((2Z,2'Z)-((12,13-bis(2-ethylhexyl)-3,9-diundecyl-12,13-dihydro-[1][2]

[3]thiadiazolo[3,4-e]thieno[2",3'':4',5']thieno[2',3':4,5]pyrrolo[3,2-g]thieno[2',3':4,5]thieno[3,2-

b]indole-2,10-diyl)bis(methanylylidene))bis(5,6-difluoro-3-oxo-2,3-dihydro-1H-indene-2,1-

diylidene))dimalononitrile). While a direct, side-by-side comparison in an identical tandem

device architecture is not readily available in published literature, we can analyze the

performance of representative high-performing tandem cells incorporating these acceptors.
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ITIC

PDBT-T1

(Front),

PBDB-T

(Rear)

Ternary

Front

Cell,

Binary

Rear Cell

1.71 11.72 70.0 14.11 [4]

Y6 D18

Inorganic

Perovskit

e/Organi

c

Tandem

2.05 13.07 75.3 20.18 [5]

Note: The performance metrics presented above are from different studies with varying device

architectures and donor materials. Therefore, this table should be interpreted as a

representation of the high-end performance achievable with each acceptor in a tandem

configuration, rather than a direct like-for-like comparison.

Experimental Protocols
The fabrication and characterization of tandem solar cells involve a series of precise steps to

ensure reproducibility and accurate performance evaluation. Below are generalized protocols

for key experiments.

Device Fabrication of an All-Organic Tandem Solar Cell
Substrate Preparation: Indium tin oxide (ITO) coated glass substrates are sequentially

cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol. The

substrates are then treated with UV-ozone for 15 minutes to enhance the work function of

the ITO.

Hole Transport Layer (HTL) Deposition: A layer of PEDOT:PSS (poly(3,4-

ethylenedioxythiophene) polystyrene sulfonate) is spin-coated onto the cleaned ITO

substrate and annealed at 150°C for 15 minutes in a nitrogen-filled glovebox.
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Front Subcell Active Layer Deposition: A blend of the donor and acceptor materials for the

front subcell (e.g., PDBT-T1:TPH-Se:ITIC) in a suitable solvent like chlorobenzene is spin-

coated on top of the HTL. The film is then annealed at an optimized temperature.

Interconnecting Layer (ICL) Deposition: The ICL, which is crucial for charge recombination

and providing an optical window, is deposited. A common ICL consists of a layer of ZnO

nanoparticles spin-coated from an isopropanol solution, followed by a layer of PEDOT:PSS.

Rear Subcell Active Layer Deposition: The donor and acceptor blend for the rear subcell

(e.g., PBDB-T:ITIC) is then spin-coated on top of the ICL and annealed.

Electron Transport Layer (ETL) and Cathode Deposition: Finally, an ETL such as ZnO or

PFN is deposited, followed by the thermal evaporation of a metal cathode (e.g., Al or Ag)

under high vacuum (< 10⁻⁶ Torr).

Performance Characterization
Current Density-Voltage (J-V) Measurement: The J-V characteristics of the tandem solar

cells are measured using a solar simulator (e.g., Keithley 2400 source meter) under AM 1.5G

illumination at 100 mW/cm². The key performance metrics (Voc, Jsc, FF, and PCE) are

extracted from these curves.

External Quantum Efficiency (EQE) Measurement: The EQE spectra are measured using a

dedicated system with a xenon lamp, a monochromator, and a lock-in amplifier. This

measurement determines the ratio of collected charge carriers to incident photons at each

wavelength, providing insights into the spectral response of each subcell and helping to

verify the Jsc values.

Morphological Characterization: The morphology of the active layers is often investigated

using techniques like Atomic Force Microscopy (AFM) and Transmission Electron

Microscopy (TEM) to understand the phase separation and domain sizes of the donor and

acceptor materials.

Visualizing Experimental Workflows and Logical
Relationships

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15549150/docs?utm_src=pdf-body#a-comparative-guide-to-itic-in-tandem-solar-cell-applications
https://www.benchchem.com/product/b15549150/docs?utm_src=pdf-body#a-comparative-guide-to-itic-in-tandem-solar-cell-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549150?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To better illustrate the processes and comparisons discussed, the following diagrams are

provided in the DOT language for Graphviz.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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